
Proper Disposal of TAK-220: A Guide for
Laboratory Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tak-220

Cat. No.: B1681209 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of chemical compounds is a critical component of laboratory operations.

This document provides essential safety and logistical information for the proper disposal of

TAK-220, a CCR5 antagonist.

While TAK-220 is classified as a non-hazardous material, adherence to established laboratory

safety protocols is paramount to maintain a safe working environment and ensure regulatory

compliance.[1] The following procedures outline the recommended steps for the disposal of

TAK-220 in solid form and in solution.

Disposal of Solid TAK-220
According to the Safety Data Sheet (SDS), solid TAK-220 waste can be managed through a

straightforward collection process.[1]

Experimental Protocol:

Personal Protective Equipment (PPE): Before handling, ensure appropriate PPE is worn,

including safety glasses, gloves, and a lab coat.

Containment: In the event of a spill, gently sweep the solid material or collect it with a wet

cloth to prevent the generation of dust.[1]

Collection: Place the collected TAK-220 waste into a suitable, clearly labeled container.
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Disposal: The sealed container should be disposed of in accordance with local, state, and

federal regulations for non-hazardous chemical waste.

Disposal of TAK-220 Solutions
For TAK-220 dissolved in solvents, such as Dimethyl Sulfoxide (DMSO), the disposal

procedure is dictated by the hazards associated with the solvent.

Experimental Protocol:

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses,

chemical-resistant gloves, and a lab coat.

Waste Collection: Collect all solutions containing TAK-220 in a designated, sealed, and

properly labeled hazardous waste container. The label should clearly identify the contents,

including the solvent and the presence of TAK-220.

Segregation: Do not mix waste streams. Keep TAK-220 solutions separate from other

incompatible chemical wastes.

Storage: Store the waste container in a designated satellite accumulation area within the

laboratory.

Disposal: Arrange for the disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed chemical waste disposal

contractor.

Quantitative Data Summary
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Characteristic Value Reference

Chemical Name

1-acetyl-N-[3-[4-[[4-

(aminocarbonyl)phenyl]methyl]

-1-piperidinyl]propyl]-N-(3-

chloro-4-methylphenyl)-4-

piperidinecarboxamide

[2]

CAS Number 333994-00-6 [2][3]

Hazard Classification Non-hazardous [1]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of TAK-
220.
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Caption: TAK-220 Disposal Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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